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Compound of Interest

Compound Name: 3-Ethyl-5,5-dimethyloctane

Cat. No.: B14542326

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-5,5-dimethyloctane is a branched-chain alkane with the molecular formula C12H26.
[1][2][3] As a member of the hydrocarbon family, its chemical behavior is characterized by low
reactivity, a consequence of the stability of its carbon-carbon and carbon-hydrogen single
bonds. This technical guide provides a detailed overview of the known chemical and physical
properties of 3-Ethyl-5,5-dimethyloctane, outlines experimental protocols for their
determination, and presents a generalized synthetic approach. The information herein is
intended to serve as a foundational resource for researchers and professionals in chemistry
and drug development who may encounter or utilize this compound in their work.

Chemical and Physical Properties

The physicochemical properties of 3-Ethyl-5,5-dimethyloctane are summarized in the table
below. These values are critical for understanding its behavior in various chemical and
biological systems, predicting its environmental fate, and designing appropriate experimental
conditions.
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Property Value Source
Molecular Formula C12H26 [1112][3]
Molecular Weight 170.33 g/mol [11[2][3]
CAS Registry Number 62183-71-5 [11[2]
N NIST/TRC Web Thermo Tables
Normal Boiling Temperature 468.15 K (195 °C)
(WTT)
-~ NIST/TRC Web Thermo Tables
Critical Temperature 645.7 K
(WTT)
- NIST/TRC Web Thermo Tables
Critical Pressure 2260 kPa
(WTT)
Density (Liquid @ 298.15 K) 0.754 g/cm?3 (Estimated)
Water Solubility Very low (Predicted)
XLogP3-AA 6.0 [1]
Rotatable Bond Count 6 [1]
Complexity 98.6 [1]

Synthesis of Branched Alkanes: A General Overview

The synthesis of specific branched alkanes like 3-Ethyl-5,5-dimethyloctane often involves the
construction of the carbon skeleton through carbon-carbon bond-forming reactions, followed by
the removal of functional groups to yield the final saturated hydrocarbon. A common and
versatile method is the Grignard reaction.

A generalized workflow for the synthesis of a branched alkane is depicted below:
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Hydrogenation
(H2, Pd/C)

Dehydration
(e.g., H2S0O4, heat)

Primary Alkyl Halide Ether
(e.g., 1-bromopropane)

Grignard Reagent
(Propylmagnesium bromide)

Magnesium (Mg)

Elimination Reduction

Tertiary Alcohol Alkene Mixture 3-Ethyl-5,5-dimethyloctane
Ketone

(e.g., 5,5-dimethyl-3-hexanone)

Molecular Structure
(3-Ethyl-5,5-dimethyloctane)

Low Chemical Reactivity
(Stable C-C and C-H bonds)

High Degree of Branching Weak van der Waals Forces

Lower Boiling Point Low Water Solubility
(compared to linear isomer) (Nonpolar)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b14542326?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14542326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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